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Compound of Interest

Compound Name: 2-Ethyl-1-butanol

Cat. No.: B044090 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the health and safety profile of chemical reagents is paramount. This in-depth

technical guide provides critical data and handling protocols for 2-Ethyl-1-butanol (CAS No.

97-95-0), a versatile solvent and intermediate in various chemical syntheses.

This document summarizes essential health and safety information, presents key quantitative

data in a structured format for ease of comparison, and outlines the methodologies of

toxicological studies. Visual workflows for emergency procedures are also provided to ensure

rapid and effective response in the event of an incident.

Physicochemical and Hazard Profile
2-Ethyl-1-butanol is a flammable liquid and vapor that is harmful if swallowed or in contact

with skin.[1][2] It is a colorless to pale yellow liquid with a mild odor.[1][2]

Table 1: Physical and Chemical Properties of 2-Ethyl-1-butanol
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Property Value Reference

Molecular Formula C6H14O [2]

Molecular Weight 102.17 g/mol [2][3]

Boiling Point 146 °C [4][5][6]

Melting Point -15 °C [4][5][6]

Flash Point 57 °C / 134.6 °F [1]

Density 0.83 g/cm³ (at 20°C) [2]

Autoignition Temperature 315 °C / 599 °F [1]

Water Solubility 10 g/L (at 20°C) [2]

Table 2: Hazard Classifications for 2-Ethyl-1-butanol

Hazard Classification Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour[1][2]

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][4]

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2][4]

Toxicological Data
Toxicological assessment of 2-Ethyl-1-butanol indicates that it is moderately toxic by ingestion

and skin contact and is a skin and severe eye irritant.[7]

Table 3: Summary of Acute Toxicity Data for 2-Ethyl-1-butanol
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)

Harmful if swallowed

(Category 4)
Not Specified [1][2][4]

Acute Dermal Toxicity

(LD50)

Harmful in contact

with skin (Category 4)
Not Specified [1][2][4]

Skin Irritation Skin irritant Not Specified [7]

Eye Irritation Severe eye irritant Not Specified [7]

Experimental Protocols
The toxicological data presented are primarily derived from standardized testing guidelines

established by the Organisation for Economic Co-operation and Development (OECD). These

protocols are designed to ensure the quality and consistency of chemical safety data.

Acute Oral Toxicity (Following OECD Test Guideline 401) The assessment of acute oral toxicity

is typically conducted using a protocol similar to OECD Guideline 401.[8][9] This method

involves the administration of a single dose of the test substance to fasted experimental

animals (commonly rats) via oral gavage.[1] Graded doses are used across several groups of

animals, with one dose per group.[1] Observations for signs of toxicity and mortality are made

over a period of at least 14 days.[1] The median lethal dose (LD50), which is the statistically

derived dose expected to cause death in 50% of the animals, is then determined.[1] All animals

are subjected to a gross necropsy at the end of the study.[1]

Acute Dermal Irritation/Corrosion (Following OECD Test Guideline 404) To evaluate the

potential for skin irritation, a method analogous to OECD Guideline 404 is employed.[2][5][7]

[10] A single dose of the test substance is applied to a small area of the skin of an experimental

animal, typically an albino rabbit.[10] The exposure period is generally four hours.[10] The skin

is then observed for signs of erythema (redness) and edema (swelling) at specified intervals

over a period of up to 14 days.[10] The severity of the skin reactions is scored to determine the

level of irritation.[7]

Acute Eye Irritation/Corrosion (Following OECD Test Guideline 405) For assessing eye

irritation, a procedure consistent with OECD Guideline 405 is utilized.[3][4][11][12] A single
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dose of the substance is applied to the conjunctival sac of one eye of an experimental animal,

usually an albino rabbit, with the other eye serving as a control.[3][4] The eyes are examined

for lesions of the cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72

hours) after application.[3] The severity and reversibility of any observed effects are scored to

classify the substance's eye irritation potential.[3]

Handling and Emergency Procedures
Proper handling and emergency preparedness are crucial when working with 2-Ethyl-1-
butanol.

Spill Response Workflow
In the event of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.
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Initial Actions

Containment & Cleanup

Final Steps

Evacuate non-essential personnel

Ensure adequate ventilation

Eliminate all ignition sources
(sparks, flames, hot surfaces)

Wear appropriate Personal Protective Equipment (PPE)
(gloves, safety glasses, respirator)

Contain spill with inert absorbent material
(sand, earth, vermiculite)

Collect absorbed material using non-sparking tools

Place in a suitable, labeled container for disposal

Clean the spill area

Report the incident as per institutional protocols

Click to download full resolution via product page

Caption: Workflow for handling a 2-Ethyl-1-butanol spill.
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First Aid Procedures
Immediate and appropriate first aid is critical in case of exposure.

Exposure Route

First Aid Measures

Medical Attention

Inhalation

Move person to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower.

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes,
also under the eyelids.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for 2-Ethyl-1-butanol exposure.

Firefighting Measures
2-Ethyl-1-butanol is a flammable liquid.[1][2] In case of fire, use water spray, alcohol-resistant

foam, dry chemical, or carbon dioxide as extinguishing media.[2][4] Firefighters should wear

self-contained breathing apparatus.[4]

Handling and Storage
Handle 2-Ethyl-1-butanol in a well-ventilated area and keep it away from sources of ignition.[4]

Avoid contact with skin and eyes and inhalation of vapor or mist.[4] Store in a cool, dry, and

well-ventilated place in a tightly closed container.[2][4]

Exposure Controls and Personal Protection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b044090?utm_src=pdf-body-img
https://www.benchchem.com/product/b044090?utm_src=pdf-body
https://www.benchchem.com/product/b044090?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b044090?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When handling 2-Ethyl-1-butanol, appropriate personal protective equipment (PPE) should be

worn. This includes:

Eye/Face Protection: Safety glasses with side-shields or a face shield.[4]

Skin Protection: Handle with gloves.[4] The specific glove material should be chosen based

on breakthrough time and permeation rate. Nitrile rubber is often recommended.[2] A

complete suit protecting against chemicals may be necessary for larger quantities or in case

of a spill.[2]

Respiratory Protection: If engineering controls are not sufficient to control airborne

concentrations, a NIOSH-approved respirator with an appropriate cartridge should be used.

[4]

By adhering to the information and procedures outlined in this guide, researchers, scientists,

and drug development professionals can safely handle 2-Ethyl-1-butanol, minimizing risks to

themselves and their colleagues. Always consult the most recent Safety Data Sheet (SDS) for

the specific product in use for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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